3-(3,5-dimethylphenoxy)-7-(2-hydroxy-3-(3,4,5-trimethyl-1H-pyrazol-1-yl)propoxy)-4H-chromen-4-one
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Description
3-(3,5-dimethylphenoxy)-7-(2-hydroxy-3-(3,4,5-trimethyl-1H-pyrazol-1-yl)propoxy)-4H-chromen-4-one is a useful research compound. Its molecular formula is C26H28N2O5 and its molecular weight is 448.519. The purity is usually 95%.
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Scientific Research Applications
Antibacterial and Antioxidant Derivatives
Compounds structurally related to 3-(3,5-dimethylphenoxy)-7-(2-hydroxy-3-(3,4,5-trimethyl-1H-pyrazol-1-yl)propoxy)-4H-chromen-4-one have been synthesized and shown to exhibit significant antibacterial activity against strains such as Escherichia coli and Pseudomonas Aeruginosa, along with displaying antioxidant activities. These findings suggest potential applications in the development of new antibacterial agents and antioxidants (Al-ayed, 2011).
Cytotoxicities from Deep-Sea Fungus
New compounds isolated from the deep-sea fungus Aspergillus sydowi have been identified, which include analogs structurally related to the specified chemical, demonstrating cytotoxic activities. This highlights their potential use in the development of novel anticancer drugs (Tian et al., 2007).
Synthesis and Characterization for Material Science
The synthesis and characterization of compounds including pyrazole and chromen derivatives have been reported, with applications in material science, specifically in the synthesis of photochromic materials and biologically active natural products. These studies provide insights into the versatility of these compounds in synthesizing materials with potential applications in various technological fields (Rawat et al., 2006).
Antihyperglycemic Agents
Synthesis of coumarin derivatives containing pyrazole and indenone rings has shown potent antioxidant and antihyperglycemic activities, which could be instrumental in the development of new treatments for diabetes and related metabolic disorders (Kenchappa et al., 2017).
Eco-friendly Synthesis Techniques
Research into green chemistry has led to the development of eco-friendly synthesis techniques for tetrahydrobenzo[b]pyran and 3,4-dihydropyrano[c]chromene derivatives. This includes the use of non-toxic and biodegradable catalysts, highlighting the potential environmental benefits of utilizing such compounds in chemical synthesis processes (Esmaeilpour et al., 2015).
Properties
IUPAC Name |
3-(3,5-dimethylphenoxy)-7-[2-hydroxy-3-(3,4,5-trimethylpyrazol-1-yl)propoxy]chromen-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H28N2O5/c1-15-8-16(2)10-22(9-15)33-25-14-32-24-11-21(6-7-23(24)26(25)30)31-13-20(29)12-28-19(5)17(3)18(4)27-28/h6-11,14,20,29H,12-13H2,1-5H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PCMHLYNQNOWTCF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)OC2=COC3=C(C2=O)C=CC(=C3)OCC(CN4C(=C(C(=N4)C)C)C)O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H28N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
448.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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